Ethyl 5-(4-bromophenyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Molecular Formula: C14H17BrO4
• Molecular Weight: 329.19 g/mol
• IUPAC Name: ethyl 5-(4-bromophenyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• InChI: InChI=1S/C14H17BrO4/c1-4-17-13(16)12-11(18-14(2,3)19-12)9-5-7-10(15)8-6-9/h5-8,11-12H,4H2,1-3H3
• InChI Key: OCBDJBPNBJAPMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(OC(O1)(C)C)C2=CC=C(C=C2)Br

Description

Ethyl 5-(4-bromophenyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate is a useful research compound. Its molecular formula is C14H17BrO4 and its molecular weight is 329.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diol from step 1 (1 eq) in acetone (0.2M), dimethoxypropane (8 eq) and pTsOH (0.05 eq) was stirred at rt for 4 h. The solvent was evaporated, the residue dissolved in EtOAc and washed with aqueous NaHCO3 sol. The organic extract was washed with brine, dried over Na2SO4, filtered and concentrated. Flash chromatography (hexane:EtOAc, 95:5 to 85:15) afforded the title compound.